Cas no 52120-00-0 (1-(2,4,6-Trichlorophenyl)ethanone)
52120-00-0 structure
Product Name:1-(2,4,6-Trichlorophenyl)ethanone
CAS No:52120-00-0
MF:C8H5Cl3O
MW:223.483699560165
MDL:MFCD19707600
CID:1083743
PubChem ID:18521947
Update Time:2025-04-20
1-(2,4,6-Trichlorophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4,6-Trichlorophenyl)ethanone
- SCHEMBL2093961
- 52120-00-0
- 1-(2,4,6-trichlorophenyl)ethan-1-one
-
- MDL： MFCD19707600
- Inchi： 1S/C8H5Cl3O/c1-4(12)8-6(10)2-5(9)3-7(8)11/h2-3H,1H3
- InChI Key： AUSAFZNIOAOSTQ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1C(C)=O)Cl)Cl
Computed Properties
- Exact Mass: 221.94075
- Monoisotopic Mass: 221.940598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-(2,4,6-Trichlorophenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1091577-1g |
1-(2,4,6-Trichlorophenyl)ethanone |
52120-00-0 | 95% | 1g |
$495 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1111877-1g |
1-(2,4,6-Trichlorophenyl)ethanone |
52120-00-0 | 95% | 1g |
$495 | 2024-08-03 | |
| eNovation Chemicals LLC | Y1111877-1g |
1-(2,4,6-Trichlorophenyl)ethanone |
52120-00-0 | 95% | 1g |
$495 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1091577-1g |
1-(2,4,6-Trichlorophenyl)ethanone |
52120-00-0 | 95% | 1g |
$495 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1111877-1g |
1-(2,4,6-Trichlorophenyl)ethanone |
52120-00-0 | 95% | 1g |
$495 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1091577-1g |
1-(2,4,6-Trichlorophenyl)ethanone |
52120-00-0 | 95% | 1g |
$495 | 2025-02-22 |
1-(2,4,6-Trichlorophenyl)ethanone Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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